Cas no 140196-38-9 (tert-butyl N-(2-oxo-1-phenylethyl)carbamate)

tert-butyl N-(2-oxo-1-phenylethyl)carbamate structure
140196-38-9 structure
Product Name:tert-butyl N-(2-oxo-1-phenylethyl)carbamate
CAS No:140196-38-9
MF:C13H17NO3
MW:235.278983831406
CID:1286688
PubChem ID:11009919
Update Time:2025-04-20

tert-butyl N-(2-oxo-1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-oxo-1-phenylethyl)-, 1,1-dimethylethyl ester
    • TERT-BUTYL 2-OXO-1PHENYLETHYLCARBAMATE
    • tert-butyl 2-oxo-1-phenylethylcarbamate
    • tert-butyl N-(2-oxo-1-phenylethyl)carbamate
    • CS-0380536
    • 140196-38-9
    • AKOS022685380
    • tert-Butyl (2-oxo-1-phenylethyl)carbamate
    • SB46547
    • DA-10654
    • EN300-132023
    • STR11366
    • Z1508686101
    • SCHEMBL10896010
    • DTXSID70451782
    • Inchi: 1S/C13H17NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-9,11H,1-3H3,(H,14,16)
    • InChI Key: PEVGKAAGTGDOGA-UHFFFAOYSA-N
    • SMILES: O(C(NC(C=O)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 235.12091
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4

tert-butyl N-(2-oxo-1-phenylethyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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